Cas no 389827-10-5 (Methanone, [2-(methylthio)-4-phenyl-5-pyrimidinyl]phenyl-)

• Product Name: Methanone, [2-(methylthio)-4-phenyl-5-pyrimidinyl]phenyl-
• CAS No: 389827-10-5
• MF: C₁₈H₁₄N₂OS
• MW: 306.381562709808
• CID: 1495245
• Update Time: 2024-08-23

Methanone, [2-(methylthio)-4-phenyl-5-pyrimidinyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [2-(methylthio)-4-phenyl-5-pyrimidinyl]phenyl-

• Inchi： 1S/C18H14N2OS/c1-22-18-19-12-15(17(21)14-10-6-3-7-11-14)16(20-18)13-8-4-2-5-9-13/h2-12H,1H3
• InChI Key： RHEZVJSQICBWAH-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(SC)N=C1C1=CC=CC=C1)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 306.08282

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 532.2±38.0 °C(Predicted)
• PSA: 42.85
• pka: -0.76±0.29(Predicted)